Cas no 1806478-62-5 (2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one
• CAS No: 1806478-62-5
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4972250
• Update Time: 2025-07-23

2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H10Br2OS/c1-6(12)10(13)8-4-7(5-11)2-3-9(8)14/h2-4,6,14H,5H2,1H3
• InChI Key： VNQDCBJBLNHBFB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(CBr)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one

Introduction to 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one (CAS No. 1806478-62-5)

2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806478-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of both bromine and sulfur-containing substituents, which make it a versatile intermediate in the synthesis of more complex bioactive molecules.

The molecular structure of 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one consists of a propanone backbone substituted with a bromomethyl group and a 2-mercaptophenyl moiety. The presence of these functional groups imparts reactivity that is highly valuable for further chemical modifications, enabling the construction of intricate molecular architectures. Such structural features are particularly useful in the development of novel therapeutic agents, where precise control over molecular interactions is crucial.

In recent years, there has been a growing interest in leveraging the reactivity of bromomethyl and thiol groups for the development of drug candidates. The bromomethyl group, for instance, can participate in nucleophilic substitution reactions, allowing for the facile introduction of various pharmacophores. Similarly, the thiol group is known for its ability to form disulfide bonds, which are important in protein stabilization and drug delivery systems. These characteristics make 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one a valuable building block in medicinal chemistry.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting specific biological pathways. Current research has demonstrated its utility in generating molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For example, studies have shown that derivatives of 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one can modulate the activity of kinases and other signaling proteins, which are key regulators in cellular processes. The ability to fine-tune these interactions through structural modifications offers promising avenues for developing next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. The 2-mercaptophenyl group in 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one contributes to the formation of heterocyclic frameworks, which are prevalent in many bioactive natural products and synthetic drugs. Heterocycles are known for their ability to enhance binding affinity and selectivity, making them indispensable in medicinal chemistry. By incorporating this moiety into drug candidates, researchers can exploit its favorable pharmacokinetic properties and improve overall drug efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the potential applications of 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These simulations have guided synthetic efforts toward optimizing lead structures, reducing experimental trial-and-error, and accelerating the discovery process. The integration of experimental data with computational predictions has been instrumental in refining strategies for developing novel therapeutics based on this compound.

The synthesis of 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one itself presents unique challenges due to its reactive functional groups. However, recent methodological advancements have improved access to this intermediate through efficient synthetic routes. These developments have enabled researchers to produce larger quantities of the compound for further investigation, facilitating both academic research and industrial applications. The accessibility of high-quality starting materials is crucial for advancing drug discovery initiatives.

Another area where 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one has shown promise is in materials science. Beyond its pharmaceutical applications, this compound can be utilized as a precursor for synthesizing functional materials with specific properties. For instance, its ability to undergo cross-coupling reactions makes it suitable for constructing polymers and coatings with enhanced durability or biocompatibility. Such applications highlight the broad utility of this versatile intermediate across multiple scientific disciplines.

The safety profile of 2-Bromo-1-(5-(bromomethyl)-2-mercaptophenyl)propan-1-one is another critical consideration in its application. While it possesses reactivity that necessitates careful handling under controlled conditions, its use as an intermediate does not pose significant hazards when proper protocols are followed. Researchers have developed standardized procedures for handling this compound, ensuring that its potential risks are mitigated while maximizing its utility in synthetic chemistry.

In conclusion, 2-Bromo - 1 - ( 5 - ( brom om ethyl ) - 2 - m er cap top hen yl ) p rop an - 1 - o ne ( C A S N o . 18 0 6478 - 62 - 5 ) represents a significant advancement in organic synthesis and pharmaceutical development . Its unique structural features , coupled with its reactivity , make it an indispensable tool for researchers aiming to develop novel therapeutic agents . As our understanding of biological systems continues to evolve , compounds like this will play an increasingly vital role in addressing complex diseases through innovative chemical solutions .